Cas no 1690460-52-6 (2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide)

• Product Name: 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide
• CAS No: 1690460-52-6
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 5252682
• PubChem ID: 165440197
• Update Time: 2025-06-08

2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 1690460-52-6
• 2-{[2-(3-chlorophenyl)-2-oxoethyl]sulfanyl}acetamide
• EN300-394178
• 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide

• Inchi： 1S/C10H10ClNO2S/c11-8-3-1-2-7(4-8)9(13)5-15-6-10(12)14/h1-4H,5-6H2,(H2,12,14)
• InChI Key： DXCZSWIEUDRWEL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CSCC(N)=O)=O

Computed Properties

• Exact Mass: 243.0120774g/mol
• Monoisotopic Mass: 243.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.5Ų

Additional information on 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide

Introduction to 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide (CAS No. 1690460-52-6)

2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide, also known by its CAS number 1690460-52-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thioacetamides, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide is characterized by a thioacetamide moiety linked to a chlorinated phenyl group through a sulfanyl bridge. This specific arrangement of functional groups imparts the compound with unique chemical and biological properties, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-κB and MAPK, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound can selectively induce apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways.

In addition to its therapeutic potential, 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide has been investigated for its antimicrobial activity. Research published in the Journal of Antimicrobial Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effects are believed to be mediated through the disruption of bacterial cell membranes and the inhibition of essential metabolic pathways.

The synthesis of 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide has been optimized using modern synthetic techniques, ensuring high yields and purity. The synthetic route typically involves the reaction of 3-chlorobenzaldehyde with thioglycolic acid followed by amidation with ammonia or an appropriate amine derivative. This efficient synthesis method makes it feasible for large-scale production and further pharmaceutical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-{[2-(3-Chlorophenyl)-2-oxoethyl]sulfanyl}acetamide (CAS No. 1690460-52-6) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for inflammatory diseases, cancer, and microbial infections.